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Compound Focus: 3-Methyl-2-oxobutanoic acid

CAS No.: 759-05-7

Cat. No.: S564956

Get Quote

Chemical Identification & Properties

The table below summarizes the core identification and physical property data for 3-methyl-2-oxobutanoic

acid sodium salt.

Property Details

CAS Registry
Number

3715-29-5 [1] [2] [3]

Other Names α-Ketoisovaleric acid sodium salt; Ketovaline sodium salt; 2-Ketoisovaleric acid
sodium salt [1] [2] [4]

Molecular Formula C5H7NaO3 [2] [3] [5]

Molecular Weight 138.10 g/mol [2] [3] [5]

Appearance White or slightly yellow to beige crystalline powder [2] [3] [4]

Melting Point 220 - 230 °C (with decomposition) [1] [2] [5]

Solubility in Water Soluble (at least 100 mg/mL, resulting in a clear, colorless solution) [1] [2]
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Property Details

Storage Store at 0-5°C [2] [5]

Handling, Safety & Troubleshooting

This section addresses common handling and storage issues in the form of FAQs.

Q1: What are the primary safety precautions for handling this
compound?

While a full toxicological profile is not completely established, the following precautions are recommended:

Personal Protective Equipment (PPE): Wear gloves, eyeshields, and an N95 respirator [1] [6].

General Handling: Use with adequate ventilation and avoid contact with skin, eyes, and clothing.
Avoid ingesting or inhaling the dust [6].

First Aid: If contact occurs, flush eyes or skin with plenty of water for at least 15 minutes. If ingested,
give water or milk and seek medical attention immediately [6].

Q2: The chemical has turned yellow or beige. Is it still usable?

Yes, likely. The compound is described as appearing from white to slightly yellow or beige, which is its

normal characteristic and not necessarily an indicator of degradation [2] [3] [4]. However, you should assess

its suitability for your specific application, particularly if high purity is critical.

Q3: How should I store this compound, and what are its stability
concerns?

Storage Conditions: Store in a tightly closed container in a cool, dry place, ideally at 0-5°C
(refrigerator temperatures) [2] [5] [4].
Stability: The compound is stable under normal temperatures and pressures but decomposes at its

melting point [6].
Incompatibilities: Keep away from strong oxidizing agents [6].
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Research Applications & Background

The following workflow outlines the primary research contexts and handling protocol for this compound.

Research Contexts

Pharmaceutical Synthesis:
• Key intermediate for (S)-2-hydroxy-3-methylbutyric acid
• Building block for various drugs

Biochemical Research:
• Precursor of pantothenic acid in E. coli
• Studies on maple syrup urine disease (MSUD)
• Induces convulsions in rat models via GABA/glutamate mechanisms

Flavor & Fragrance:
• Used as a flavoring agent due to its fruity aroma

Standard Handling Protocol

Storage: 0-5°C Solubility: Water (≥100 mg/mL) PPE: Gloves, Eyeshields, N95

Click to download full resolution via product page

Experimental Design Considerations

Purity and Quality: The available product has an assay purity of 95% [1] to 98+% [3]. The required

purity level for your experiment is a key factor in selecting a supplier.
Biological Activity Note: Be aware that in vivo studies using rat models have shown that this

compound can induce convulsions through GABAergic and glutamatergic mechanisms [5]. This is a
critical safety consideration if working with live animals.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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